3-(4-fluorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione
CAS No.: 1223774-21-7
Cat. No.: VC4312954
Molecular Formula: C22H21FN2OS
Molecular Weight: 380.48
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1223774-21-7 |
|---|---|
| Molecular Formula | C22H21FN2OS |
| Molecular Weight | 380.48 |
| IUPAC Name | [2-(4-fluorophenyl)-3-sulfanylidene-1,4-diazaspiro[4.5]dec-1-en-4-yl]-(4-methylphenyl)methanone |
| Standard InChI | InChI=1S/C22H21FN2OS/c1-15-5-7-17(8-6-15)20(26)25-21(27)19(16-9-11-18(23)12-10-16)24-22(25)13-3-2-4-14-22/h5-12H,2-4,13-14H2,1H3 |
| Standard InChI Key | JXDRHFMUVQVRFV-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)C(=O)N2C(=S)C(=NC23CCCCC3)C4=CC=C(C=C4)F |
Introduction
3-(4-Fluorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione is a complex organic compound with a unique structure that includes a diazaspirodecane core, a fluorophenyl group, and a methylbenzoyl moiety. This compound is part of a broader class of diazaspiro compounds, which are known for their diverse biological activities and potential applications in pharmaceuticals and materials science.
Molecular Formula and Weight
-
Molecular Formula: C22H21FN2OS
-
Molecular Weight: Approximately 382 g/mol (though not explicitly listed in the search results, this can be estimated based on the molecular formula).
Synonyms and Identifiers
-
CAS Number: 1223774-21-7
-
Synonyms: Specific synonyms are not listed in the search results, but it is identified by its CAS number and chemical name.
Biological Activity and Applications
While specific biological activities or applications for 3-(4-fluorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione are not detailed in the search results, compounds within the diazaspiro class are often explored for their potential in medicinal chemistry due to their ability to interact with various biological targets.
Synthesis and Preparation
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume